(5E)-1-(3-chloro-4-methylphenyl)-5-[(4-morpholin-4-ylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
(5E)-1-(3-chloro-4-methylphenyl)-5-[(4-morpholin-4-ylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0885111
InChI:
InChI=1S/C22H21ClN4O3S/c1-14-2-5-17(12-19(14)23)27-21(29)18(20(28)25-22(27)31)13-24-15-3-6-16(7-4-15)26-8-10-30-11-9-26/h2-7,12-13,24H,8-11H2,1H3,(H,25,28,31)/b18-13+
SMILES:
CC1=C(C=C(C=C1)N2C(=O)C(=CNC3=CC=C(C=C3)N4CCOCC4)C(=O)NC2=S)Cl
Molecular Formula:
C22H21ClN4O3S
Molecular Weight:
456.9 g/mol
(5E)-1-(3-chloro-4-methylphenyl)-5-[(4-morpholin-4-ylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
CAS No.:
Cat. No.: VC0885111
Molecular Formula: C22H21ClN4O3S
Molecular Weight: 456.9 g/mol
* For research use only. Not for human or veterinary use.
![(5E)-1-(3-chloro-4-methylphenyl)-5-[(4-morpholin-4-ylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H21ClN4O3S |
|---|---|
| Molecular Weight | 456.9 g/mol |
| IUPAC Name | (5E)-1-(3-chloro-4-methylphenyl)-5-[(4-morpholin-4-ylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C22H21ClN4O3S/c1-14-2-5-17(12-19(14)23)27-21(29)18(20(28)25-22(27)31)13-24-15-3-6-16(7-4-15)26-8-10-30-11-9-26/h2-7,12-13,24H,8-11H2,1H3,(H,25,28,31)/b18-13+ |
| Standard InChI Key | RMWSSONFACSIDM-QGOAFFKASA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)N2C(=O)/C(=C/NC3=CC=C(C=C3)N4CCOCC4)/C(=O)NC2=S)Cl |
| SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=CNC3=CC=C(C=C3)N4CCOCC4)C(=O)NC2=S)Cl |
| Canonical SMILES | CC1=C(C=C(C=C1)N2C(=O)C(=CNC3=CC=C(C=C3)N4CCOCC4)C(=O)NC2=S)Cl |
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